Cas no 1421490-16-5 (N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide)

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide is a heterocyclic compound featuring a benzothiazole core linked to a 3-methylisoxazole moiety via an ethyl carboxamide bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The benzothiazole scaffold is known for its bioactivity, while the isoxazole group enhances metabolic stability and binding affinity. The compound’s well-defined synthetic pathway allows for high purity and scalability, supporting its use in drug discovery and material science applications. Its balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties for further derivatization.

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide structure

1421490-16-5 structure

Product Name:N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide

CAS No:1421490-16-5

MF:C₁₄H₁₃N₃O₂S

MW:287.336921453476

CID:849595

Update Time:2025-06-07

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-Benzothiazolecarboxamide, N-[2-(3-methyl-5-isoxazolyl)ethyl]-
- N-(2-(3-methylisoxazol-5-yl)ethyl)benzo[d]thiazole-2-carboxamide
- N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide
- Inchi： 1S/C14H13N3O2S/c1-9-8-10(19-17-9)6-7-15-13(18)14-16-11-4-2-3-5-12(11)20-14/h2-5,8H,6-7H2,1H3,(H,15,18)
- InChI Key： USTQZTJOOSGVJA-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C(NCCC1=CC(C)=NO1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 355
Topological Polar Surface Area: 96.3

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6215-0231-2μmol	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	2μmol	$57.0	2023-09-09
Life Chemicals	F6215-0231-5μmol	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	5μmol	$63.0	2023-09-09
Life Chemicals	F6215-0231-10μmol	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	10μmol	$69.0	2023-09-09
Life Chemicals	F6215-0231-20μmol	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	20μmol	$79.0	2023-09-09
Life Chemicals	F6215-0231-1mg	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	1mg	$54.0	2023-09-09
Life Chemicals	F6215-0231-2mg	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	2mg	$59.0	2023-09-09
Life Chemicals	F6215-0231-3mg	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	3mg	$63.0	2023-09-09
Life Chemicals	F6215-0231-4mg	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	4mg	$66.0	2023-09-09
Life Chemicals	F6215-0231-5mg	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	5mg	$69.0	2023-09-09
Life Chemicals	F6215-0231-10mg	N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide	1421490-16-5	10mg	$79.0	2023-09-09